Cas no 81639-01-2 (N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide)

N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide structure
81639-01-2 structure
Product name:N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide
CAS No:81639-01-2
MF:C16H25N3O2
MW:291.3886
CID:1805597
PubChem ID:338466

N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2,6-dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-oxoprolinamide
    • N-[4-(2,6-dimethylpiperidin-1-yl)but-2-ynyl]-5-oxopyrrolidine-2-carboxamide
    • DTXSID301002107
    • 81639-01-2
    • N-[4-(2,6-Dimethylpiperidin-1-yl)but-2-yn-1-yl]-5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboximidic acid
    • NSC361245
    • NSC-361245
    • (S)-N-(4-(2,6-Dimethyl-1-piperidinyl)-2-butynyl)-5-oxo-2-pyrrolidinecarboxamide
    • 2-Pyrrolidinecarboxamide, N-(4-(2,6-dimethyl-1-piperidinyl)-2-butynyl)-5-oxo-, (S)-
    • Inchi: InChI=1S/C16H25N3O2/c1-12-6-5-7-13(2)19(12)11-4-3-10-17-16(21)14-8-9-15(20)18-14/h12-14H,5-11H2,1-2H3,(H,17,21)(H,18,20)
    • InChI Key: BPICSEKEIWIDFC-UHFFFAOYSA-N
    • SMILES: CC1CCCC(N1CC#CCNC(=O)C2CCC(=O)N2)C

Computed Properties

  • Exact Mass: 291.19467705g/mol
  • Monoisotopic Mass: 291.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 61.4Ų

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